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Compound of Interest

Compound Name: Diisononyl adipate

Cat. No.: B167168 Get Quote

In the formulation of flexible Polyvinyl Chloride (PVC) products, the choice of plasticizer is

critical in determining the final properties, performance, and safety of the material. This guide

provides a detailed comparison of two prominent non-phthalate plasticizers: Diisononyl
Adipate (DINA) and 1,2-Cyclohexane Dicarboxylic Acid Diisononyl Ester (DINCH). This

analysis is intended for researchers, material scientists, and product development

professionals to facilitate an informed selection based on experimental data.

Executive Summary
Diisononyl Adipate (DINA) is an aliphatic diester plasticizer renowned for its exceptional low-

temperature flexibility. In contrast, DINCH, a cyclohexane dicarboxylate, is distinguished by its

excellent toxicological profile and low migration characteristics, making it a preferred choice for

sensitive applications with direct human contact. While both plasticizers offer good

performance in flexible PVC, their suitability varies depending on the specific requirements of

the end-use application, such as the need for superior cold resistance versus high permanence

and safety.

Data Presentation: Performance and Properties
The following tables summarize the key performance characteristics of DINA and DINCH in

PVC formulations based on available data.

Table 1: Physical and Chemical Properties
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Property
Diisononyl Adipate
(DINA)

DINCH Test Method

Chemical Formula C₂₄H₄₆O₄ C₂₆H₄₈O₄ -

Molecular Weight (

g/mol )
~398.6 ~424.7 -

Appearance Clear, colorless liquid Clear, colorless liquid Visual

Density @ 20°C

(g/cm³)
0.92 0.944 - 0.954 ASTM D4052

Viscosity @ 20°C

(mPa·s)

~24 (kinematic,

mm²/s)
44 - 60 (dynamic) ASTM D445 / D2196

Flash Point (°C) 228 (Pensky-Martens)
224 (Cleveland Open

Cup)
ASTM D93 / D92

Freezing/Pour Point

(°C)
-60 -54 ASTM D97

Table 2: Performance in PVC Formulations
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Performance Metric
Diisononyl Adipate
(DINA)

DINCH Test Method

Plasticizer Efficiency

Efficiency Factor (vs.

DOP=1.00)
1.01[1] Data not available -

Shore A Hardness (at

60 phr)
Data not available Data not available ASTM D2240

Low-Temperature

Flexibility

Brittleness

Temperature (°C)

Excellent performance

noted

Excellent performance

noted
ASTM D746

Permanence

Volatility (% weight

loss)
Lower than DOA

26% (7 days @

100°C)[2]

Activated Carbon

Method

Migration
Higher tendency due

to linear structure[3]

Low migration rate

noted
ASTM D1203 / D2199

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of plasticizer performance. The

following are summaries of standard protocols used to evaluate the key performance indicators

presented above.

Plasticizer Efficiency (Hardness)
Objective: To determine the softening effect of the plasticizer on PVC.

Methodology (based on ASTM D2240):

PVC formulations are prepared with a specified concentration of the plasticizer (e.g., 60

parts per hundred of resin - phr).
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The mixture is processed into standardized sheets of uniform thickness through milling

and compression molding.

Samples are conditioned at 23 ± 2 °C and 50 ± 5% relative humidity for a minimum of 24

hours.

The Shore A hardness is measured using a durometer. The indenter is pressed into the

material, and the hardness value is read from the scale. Lower values indicate greater

plasticizing efficiency.

Low-Temperature Flexibility
Objective: To evaluate the performance of the plasticized PVC at low temperatures.

Methodology (based on ASTM D746 - Brittleness Temperature):

Standardized test specimens of the plasticized PVC are prepared.

The specimens are clamped into a testing apparatus and immersed in a cooled, insulated

heat-transfer medium.

At a series of decreasing temperatures, the specimens are struck by a specified impact

head.

The brittleness temperature is defined as the temperature at which 50% of the specimens

fail by cracking.

Plasticizer Migration (Volatility)
Objective: To quantify the loss of plasticizer due to evaporation under thermal stress.

Methodology (based on the Activated Carbon Method, e.g., ISO 177):

A pre-weighed, conditioned sample of the plasticized PVC is placed in a container with

activated carbon, ensuring no direct contact.

The container is sealed and placed in an oven at a specified temperature (e.g., 100°C) for

a defined period (e.g., 7 days).
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After the exposure period, the sample is removed, cleaned of any carbon dust, and re-

weighed.

The percentage of weight loss is calculated, which corresponds to the amount of

plasticizer that has volatilized.

Mandatory Visualizations
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Caption: Experimental workflow for the comparative evaluation of DINA and DINCH in PVC.
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Diisononyl Adipate (DINA)

DINCH

Aliphatic Diester

Excellent Low-Temp. Flexibility

Good Plasticizing Efficiency

Higher Migration Potential

Application

Ideal for
cold-weather products

Less suitable for
contact-sensitive items

Cyclohexane Dicarboxylate Excellent Toxicological Profile

Low Migration Rate

Good Low-Temp. Flexibility

Ideal for toys, medical,
& food contact

High permanence
applications

Click to download full resolution via product page

Caption: Logical comparison of DINA and DINCH performance attributes and applications.

Conclusion
The choice between Diisononyl Adipate (DINA) and DINCH is contingent upon the specific

performance requirements of the PVC application. For products where exceptional low-
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temperature flexibility is the primary concern, such as outdoor applications in cold climates,

DINA presents a compelling option with high plasticizing efficiency.

Conversely, for applications involving close human contact, including medical devices, toys,

and food packaging, DINCH is the superior choice due to its favorable toxicological profile and

low migration tendency. While DINCH also provides good low-temperature performance, its key

advantage lies in its permanence and safety, which are critical in regulated markets. The

selection should therefore be guided by a thorough evaluation of the end-use environment and

regulatory landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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